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Compound of Interest

Compound Name: YZ129

Cat. No.: B1193886 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers and scientists working with YZ129.

Frequently Asked Questions (FAQs)
Q1: My YZ129 is not dissolving in DMSO. What could be the issue?

A1: Difficulty in dissolving YZ129 in DMSO can be attributed to several factors. Firstly, YZ129
has a specific solubility limit in DMSO, which is approximately 5.6 mg/mL (18.65 mM)[1][2].

Attempting to prepare a solution at a higher concentration may result in incomplete dissolution.

Secondly, the dissolution of YZ129 in DMSO requires specific conditions, including warming

and sonication[1][2]. Lastly, the quality of the DMSO is crucial; using old or hygroscopic (water-

absorbed) DMSO can significantly hinder solubility[2].

Q2: What is the recommended procedure for dissolving YZ129 in DMSO?

A2: To achieve successful dissolution, it is recommended to warm the vial to 37°C and use an

ultrasonic bath to agitate the solution[1]. For complete dissolution up to its solubility limit,

heating the solution to 80°C with ultrasonication is also suggested[1][2]. Always use fresh,

anhydrous DMSO for the best results[2].

Q3: What is the molecular weight and chemical formula of YZ129?

A3: The molecular weight of YZ129 is 300.31 g/mol , and its chemical formula is

C19H12N2O2[1][3].
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Q4: What is the mechanism of action of YZ129?

A4: YZ129 is an inhibitor of the HSP90-calcineurin-NFAT signaling pathway. It directly binds to

Heat Shock Protein 90 (HSP90) and has been shown to suppress the nuclear translocation of

Nuclear Factor of Activated T-cells (NFAT) with an IC50 of 820 nM[1][4]. This inhibition leads to

G2/M phase cell-cycle arrest and apoptosis in glioblastoma cells[1][3].

Q5: How should I store my YZ129 stock solution?

A5: YZ129 stock solutions in DMSO can be stored at -20°C for up to a month, or at -80°C for

up to six months[2][4]. For short-term storage of a few days to weeks, 0-4°C is also

acceptable[5].

Troubleshooting Guide: Dissolving YZ129 in DMSO
This guide provides a step-by-step protocol for troubleshooting the dissolution of YZ129 in

DMSO.

Experimental Protocol for Dissolution
Verify Concentration: Ensure the target concentration of your solution does not exceed the

maximum solubility of YZ129 in DMSO (5.6 mg/mL or 18.65 mM)[1][2].

Use High-Quality DMSO: Utilize a fresh, unopened bottle of anhydrous or high-purity DMSO.

Hygroscopic DMSO can significantly reduce the solubility of the compound[2].

Pre-warm the DMSO: Gently warm the required volume of DMSO to 37°C before adding it to

the YZ129 powder.

Initial Mixing: Add the pre-warmed DMSO to the vial containing the YZ129 powder. Vortex

the mixture for 30-60 seconds.

Ultrasonication: Place the vial in an ultrasonic bath and sonicate for 10-15 minutes. This will

help to break up any clumps of powder and increase the surface area for dissolution.

Heating (if necessary): If the compound is still not fully dissolved, heat the solution to 80°C

while continuing to sonicate or vortex periodically[1][2]. Monitor the solution closely during

heating.
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Visual Inspection: After the dissolution procedure, visually inspect the solution to ensure

there are no visible particles. The solution should be clear.

Proper Storage: Once dissolved, store the stock solution in an airtight container at the

recommended temperature (-20°C or -80°C) to prevent DMSO from absorbing water and the

compound from precipitating[2][4].

Quantitative Data Summary
Property Value Source

Molecular Weight 300.31 g/mol [1][3]

Chemical Formula C19H12N2O2 [1][3]

Solubility in DMSO 5.6 mg/mL (18.65 mM) [1][2]

IC50 (NFAT nuclear

translocation)
820 nM [1][4]
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Caption: Troubleshooting workflow for dissolving YZ129 in DMSO.
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Caption: The HSP90-Calcineurin-NFAT signaling pathway inhibited by YZ129.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1193886?utm_src=pdf-custom-synthesis
https://file.glpbio.com/quotepdf/product.php?token=5H9aWqSFZPftu03aTaD2Gjnu9cfrpTfRycL6l7uyvEuW-fj-QRDcpTvZMRRWqG8LLvQI6m8BM2ocXPdaEMkl28f7ZttwwIwWYNHK0b30lmCM8og-AnWWoJ8h96DPQCvyWrXGKI3Jmv0c6
https://www.medchemexpress.com/YZ129.html
https://www.targetmol.com/compound/yz129
https://dcchemicals.com/product_show-DC23788.html?datasheet=datasheet
https://www.medkoo.com/products/34327
https://www.benchchem.com/product/b1193886#yz129-not-dissolving-in-dmso
https://www.benchchem.com/product/b1193886#yz129-not-dissolving-in-dmso
https://www.benchchem.com/product/b1193886#yz129-not-dissolving-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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